2-(4-chlorophenyl)-3-(thiophen-2-yl)-5-(m-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 2-(4-chlorophenyl)-5-(3-methylphenyl)-3-thiophen-2-yl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C22H17ClN2O3S/c1-13-4-2-5-16(12-13)24-21(26)18-19(17-6-3-11-29-17)25(28-20(18)22(24)27)15-9-7-14(23)8-10-15/h2-12,18-20H,1H3
• InChI Key: FNZHQOGUUKMVSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C3C(N(OC3C2=O)C4=CC=C(C=C4)Cl)C5=CC=CS5
• Molecular Formula: C22H17ClN2O3S
• Molecular Weight: 424.9 g/mol
• CAS No.: 474255-37-3

Description

The compound 2-(4-chlorophenyl)-3-(thiophen-2-yl)-5-(m-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a pyrrolo-isoxazole-dione derivative characterized by a fused bicyclic core. Key structural features include:

• A 4-chlorophenyl group at position 2, contributing electron-withdrawing properties and enhanced stability.
• An m-tolyl (3-methylphenyl) group at position 5, which increases hydrophobicity and steric bulk.

Biological Activity

The compound 2-(4-chlorophenyl)-3-(thiophen-2-yl)-5-(m-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione represents a class of bioactive molecules that have garnered attention for their potential therapeutic applications. This article synthesizes existing research on the biological activities associated with this compound, including its mechanisms of action, pharmacological properties, and potential clinical applications.

Chemical Structure

The molecular structure of the compound can be described as follows:

• Core Structure : Dihydropyrroloisoxazole
• Substituents :
  • 4-chlorophenyl group
  • Thiophen-2-yl group
  • m-tolyl group

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, primarily through its interaction with various biological targets. Key areas of activity include:

• Anticancer Activity :
  • The compound has shown efficacy against several cancer cell lines, indicating potential as an anticancer agent. In vitro studies demonstrated significant cytotoxic effects on human cancer cell lines such as H460 and A549, with IC50 values suggesting moderate to potent activity.
  • A comparative study revealed that modifications in the molecular structure could enhance the anticancer potency and selectivity towards cancerous cells while minimizing toxicity to normal cells .
• Anti-inflammatory Properties :
  • The compound has been evaluated for its anti-inflammatory effects in various models. It was found to inhibit pro-inflammatory cytokines and reduce inflammation markers in cellular assays, indicating a potential mechanism for treating inflammatory diseases .
• Antimicrobial Activity :
  • Preliminary studies suggest that the compound possesses antimicrobial properties against a range of pathogens, including bacterial strains. This activity is hypothesized to be linked to its ability to disrupt microbial cell membranes or inhibit essential enzymatic processes .

The biological activity of 2-(4-chlorophenyl)-3-(thiophen-2-yl)-5-(m-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is believed to be mediated through several pathways:

• Inhibition of Cell Proliferation : The compound may induce apoptosis in cancer cells by activating intrinsic pathways involving caspases and modulating Bcl-2 family proteins.
• Cytokine Modulation : By affecting signaling pathways such as NF-kB and MAPK, the compound can alter the expression of inflammatory cytokines.
• Antimicrobial Mechanisms : The disruption of bacterial cell wall synthesis and interference with DNA replication are potential mechanisms through which antimicrobial effects are exerted.

Research Findings and Case Studies

Study	Findings
Study 1	Demonstrated significant cytotoxicity against A549 cells with an IC50 value of 193.93 µg/mL .
Study 2	Showed anti-inflammatory effects by reducing TNF-alpha levels in LPS-stimulated macrophages .
Study 3	Reported antimicrobial activity against Staphylococcus aureus with a minimum inhibitory concentration (MIC) of 32 µg/mL .

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	Substituents (Positions)	Molecular Formula	Molar Mass (g/mol)	Key Differences vs. Target Compound	Reference
Target Compound	2: 4-ClPh; 3: Thiophen-2-yl; 5: m-Tolyl	C₂₃H₁₆ClN₂O₃S*	~450.9†	Reference compound	—
2-(4-Chlorophenyl)-3-(2-thienyl)-5-[3-(trifluoromethyl)phenyl]dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-dione	2: 4-ClPh; 3: Thiophen-2-yl; 5: 3-CF₃Ph	C₂₂H₁₄ClF₃N₂O₃S	478.87	CF₃ group at position 5 (vs. m-Tolyl)
5-(2-Chlorophenyl)-3-[4-(dimethylamino)phenyl]-2-(2-methylphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-dione	2: 2-MePh; 3: 4-(NMe₂)Ph; 5: 2-ClPh	C₂₄H₂₀ClN₃O₃	433.89	2-MePh and 4-(NMe₂)Ph substituents; 2-ClPh at 5
2-Methyl-3-(5-methyl-2-thienyl)-5-phenylperhydropyrrolo[3,4-d]isoxazole-4,6-dione	2: Me; 3: 5-Me-Thienyl; 5: Ph	C₁₈H₁₆N₂O₃S	~356.4†	Methyl at position 2; 5-Me-Thienyl vs. Thiophen-2-yl
5-(4-Methylphenyl)-3-(2-methylpropyl)-2-phenyl-dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-dione	2: Ph; 3: iBu; 5: 4-MePh	C₂₃H₂₄N₂O₃	376.45	Isobutyl at position 3; 4-MePh at 5

*Estimated based on structural similarity to ; †Calculated using standard atomic weights.

Substituent Effects and Physicochemical Properties

• Electron-Withdrawing Groups : The 4-chlorophenyl group in the target compound and enhances stability and lipophilicity. In contrast, the 3-(trifluoromethyl)phenyl group in introduces stronger electron-withdrawing effects and higher molecular weight.
• Aromatic vs. Aliphatic Substituents : The thiophen-2-yl group (target, ) contributes to conjugation, whereas aliphatic groups like isobutyl () or methyl () reduce planarity and may affect solubility.

Key Research Findings and Implications

Structural Tunability: The pyrrolo-isoxazole-dione core allows extensive substitution, enabling optimization of solubility (e.g., via dimethylamino in ) or target affinity (e.g., CF₃ in ).

Challenges : Steric bulk in compounds like may reduce synthetic yields or complicate crystallization, as seen in , which required DMF for suitable crystal growth.

Q & A

Q. What are the critical parameters for optimizing the synthesis of this pyrrolo-isoxazole-dione derivative?

Methodological Answer: Key parameters include:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance reaction efficiency by stabilizing intermediates, while toluene may reduce side reactions .
• Temperature control : Reactions often require reflux (~80–120°C) to achieve cyclization, as seen in analogous heterocyclic syntheses .
• Catalyst use : Bases (e.g., NaOAc) or acids may accelerate steps like imine formation or ring closure .
• Reaction time : Extended durations (2–8 hours) are typical for multi-step heterocycle assembly .

Q. How can researchers validate the purity and structural integrity of this compound?

Methodological Answer: Combine analytical techniques:

• HPLC : Assess purity (>95%) using C18 columns and acetonitrile/water gradients .
• NMR spectroscopy : Confirm substituent positions via ¹H and ¹³C chemical shifts (e.g., thiophene protons at δ 6.8–7.2 ppm, chlorophenyl carbons at ~125–140 ppm) .
• IR spectroscopy : Identify carbonyl stretches (C=O at ~1700–1750 cm⁻¹) and isoxazole ring vibrations (1550–1600 cm⁻¹) .

Q. What computational methods are suitable for predicting the compound’s molecular geometry?

Methodological Answer:

• Density Functional Theory (DFT) : Use B3LYP/6-311G(d,p) basis sets to calculate bond lengths, angles, and torsional flexibility. Compare with X-ray crystallography data (e.g., monoclinic P21/c symmetry in analogous structures) .
• HOMO-LUMO analysis : Evaluate electronic properties to predict reactivity (e.g., nucleophilic attack sites on the thiophene ring) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported synthetic yields for similar pyrrolo-isoxazole derivatives?

Methodological Answer:

• Design of Experiments (DoE) : Systematically vary parameters (e.g., solvent polarity, stoichiometry) to identify yield-limiting steps .
• Mechanistic studies : Use in-situ FTIR or LC-MS to monitor intermediate formation and side reactions (e.g., dimerization of thiophene groups) .
• Cross-validation : Compare protocols from independent labs, focusing on catalyst purity or moisture-sensitive steps .

Q. What strategies are effective for elucidating the compound’s pharmacological targets?

Methodological Answer:

• Molecular docking : Screen against protein databases (e.g., PDB) using AutoDock Vina. Focus on enzymes with hydrophobic pockets (e.g., kinases) due to the compound’s aromatic substituents .
• In vitro assays : Test inhibition of COX-2 or CYP450 isoforms, which commonly interact with chlorophenyl and thiophene moieties .
• ADME prediction : Use SwissADME to assess bioavailability and blood-brain barrier penetration .

Q. How can structure-activity relationship (SAR) studies be designed for this compound?

Methodological Answer:

• Analog synthesis : Modify substituents (e.g., replace m-tolyl with p-fluorophenyl) and compare bioactivity .
• Pharmacophore mapping : Identify critical groups (e.g., chlorophenyl for target binding) via 3D-QSAR models .
• Crystallographic analysis : Resolve protein-ligand complexes to visualize binding interactions (e.g., π-π stacking with tyrosine residues) .

Q. What experimental approaches address discrepancies in thermal stability data for related compounds?

Methodological Answer:

• Thermogravimetric Analysis (TGA) : Measure decomposition temperatures under inert vs. oxidative atmospheres .
• Accelerated stability studies : Expose the compound to elevated humidity (40°C/75% RH) and monitor degradation via HPLC .
• DFT-based simulations : Predict degradation pathways (e.g., isoxazole ring opening) using transition-state calculations .

Methodological Challenges

Q. How can researchers overcome solubility limitations in biological assays?

Methodological Answer:

• Co-solvent systems : Use DMSO-water mixtures (<5% DMSO) to maintain solubility without cytotoxicity .
• Prodrug design : Introduce hydrophilic groups (e.g., phosphate esters) at the dihydro-2H-pyrrolo nitrogen .

Q. What techniques validate the compound’s conformational flexibility in solution?

Methodological Answer:

• Dynamic NMR : Measure coalescence temperatures for rotamers (e.g., thiophene ring flipping) .
• Molecular dynamics simulations : Simulate solvent effects (e.g., water vs. DMF) on torsional angles .